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Compound of Interest

Compound Name: Octyl disulfone

CAS No.: 13603-70-8

Cat. No.: B083780

Get Quote

Executive Summary & Chemical Profile[2]
Octyl disulfone (CAS: 13603-70-8), chemically known as 1,2-Dioctyl-1,1,2,2-tetraoxo-1

,2

-disulfane or 1-octylsulfonylsulfonyloctane, represents a specific class of organic sulfur
compounds utilized primarily in specialized synthesis and research applications.[1][2]

Unlike common commodity chemicals, Octyl disulfone is often classified as a research

chemical with limited specific toxicological data available in public registries like the EPA TSCA

inventory (where it is listed as Inactive) [1, 2]. Consequently, safety protocols must be derived

from Structure-Activity Relationships (SAR) and the Precautionary Principle.

Operational Philosophy: As researchers, we do not rely on the absence of evidence as

evidence of safety. We treat Octyl disulfone as a potential irritant and sensitizer, utilizing a

containment-first approach.
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Property Specification Operational Implication

CAS Number 13603-70-8
Unique identifier for SDS

retrieval.[1][2][3]

Physical State Solid (Crystalline/Powder)
Primary hazard is inhalation of

particulates (dust).

Molecular Weight 354.6 g/mol

High MW indicates low

volatility; inhalation risk is

mechanical (dust), not vapor.

Solubility Lipophilic (Low water solubility)

Difficult to wash off skin with

water alone; requires

soap/surfactant.

Stability
Thermally stable, generally

non-reactive

Long shelf-life; low risk of

spontaneous decomposition.

Risk Assessment & Hazard Identification
While specific GHS Hazard Codes may be absent from some vendor catalogs due to its

"Research Use Only" status, we apply the Generic Sulfone Hazard Profile:

Inhalation (Primary Risk): Fine particulates can deeply penetrate the respiratory tract.

Sulfone moieties can cause mucosal irritation.

Skin Contact: As a lipophilic compound, it can potentially permeate the stratum corneum.

Analogous sulfones (e.g., divinyl sulfone) are severe irritants; while octyl chains reduce

reactivity, they increase skin absorption potential.

Ocular: Mechanical irritation from crystals and chemical irritation from the sulfone group.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling Octyl disulfone. This protocol

moves beyond "standard PPE" to address the specific physical properties of the compound.

A. Respiratory Protection (The Hierarchy of Controls)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/189274
https://pubchem.ncbi.nlm.nih.gov/compound/Disulfone_-dioctyl
https://www.alfa-chemistry.com/cas_136040-02-3.htm
https://www.benchchem.com/product/b083780/docs?utm_src=pdf-body#operational-safety-guide-handling-octyl-disulfone-cas-13603-70-8-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Control: All weighing, transfer, and solubilization must occur within a certified

Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).

Secondary Control (If Hood Unavailable): A half-face respirator with P100 (HEPA) cartridges

is required. N95 masks are insufficient for extended handling of fine chemical powders due

to poor facial seal reliability.

B. Dermal Protection (Glove Selection)
Material:Nitrile Rubber (Minimum thickness: 0.11 mm / 4 mil).

Logic: Natural Rubber Latex is permeable to many organic sulfur compounds. Nitrile

provides superior chemical resistance and immediate visual evidence of tears.

Technique: Use the "Double-Glove" method when handling stock solutions (>100 mM).

Discard the outer pair immediately upon contamination.

C. Ocular & Body Protection[2]
Eyes:Chemical Splash Goggles (ANSI Z87.1+). Safety glasses with side shields are

inadequate because they do not seal against airborne dust eddies created during weighing.

Body: Standard cotton/poly lab coat (buttoned to collar). Closed-toe shoes.

PPE Specification Summary Table
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Zone Hazard Type Required PPE
Technical
Specification

Respiratory Particulate Dust
Engineering Control

(Hood)

Face velocity: 80–100

fpm

Hand Chemical Absorption Nitrile Gloves
0.11mm thickness, EN

374 compliant

Eye Dust/Splash Chemical Goggles
Indirect venting, anti-

fog

Body Contamination Lab Coat

High-neck, long

sleeve, liquid repellent

preferred

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

Static Control: Octyl disulfone powder may be static-prone. Use an anti-static gun or ionizer

bar in the balance area to prevent powder scattering.

Containment: Place the analytical balance inside the fume hood. If this is impossible, use a

"balance enclosure" specifically designed for powder containment.

Transfer: Use disposable anti-static weighing boats. Do not use spatulas that have been

used with strong oxidizers without thorough cleaning.

Phase 2: Solubilization & Reaction
Solvent Choice: Dissolve in DMSO or DMF if aqueous solubility is low.

Note: DMSO enhances skin permeability. If Octyl disulfone is dissolved in DMSO, the

skin hazard increases significantly. Upgrade to 8-mil Nitrile gloves.

Heating: If the protocol requires heating, ensure the system is closed (reflux) or vented. Do

not heat open vessels of sulfones, as thermal degradation can release sulfur oxides (

).
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Phase 3: Decontamination & Disposal[2]
Surface Cleaning: Wipe surfaces with a soap/water solution (surfactant is necessary due to

lipophilicity) followed by an ethanol wipe.

Waste Stream: Dispose of solid waste and contaminated gloves in the Solid Hazardous

Waste container. Liquid waste goes to Organic Solvent Waste. Do not drain dispose.[4][5]

Visualizing the Safety Logic
The following diagram illustrates the decision-making process for selecting controls based on

the state of the chemical.

Handling Octyl Disulfone
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Figure 1: Decision logic for PPE selection based on the physical state of Octyl Disulfone. Note

the escalation of glove thickness when in solution.

Emergency Response Protocols
In the event of containment breach, execute the following immediately:

Eye Contact: Flush immediately with water for 15 minutes.[6] Hold eyelids open. Seek

medical attention.

Skin Contact:

Remove contaminated clothing immediately.

Wash skin with soap and water (water alone is ineffective for octyl compounds).[6]

Do not use ethanol/solvents on skin, as this may drive the chemical deeper.

Spill (Solid): Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then

scoop into a hazardous waste bag.

Spill (Liquid): Absorb with vermiculite or sand.
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(Note: Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor

before use, as purity and stabilizers may alter hazard profiles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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